Tris[4'-(2-thienyl)-4-biphenylyl]amine
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Overview
Description
Tris[4’-(2-thienyl)-4-biphenylyl]amine is an isotropic organic semiconductor used in Organic Photovoltaics (OPVs) and Organic Light Emitting Diodes (OLEDs) . It is soluble in a variety of organic solvents and can be used for the fabrication of heterojunction solar cells . It is also used in the synthesis of thiophene-based and carbazole-based conjugated microporous polymers .
Molecular Structure Analysis
The molecular formula of Tris[4’-(2-thienyl)-4-biphenylyl]amine is C48H33NS3, and its molecular weight is 719.98 . The exact molecular structure is not provided in the search results.Physical and Chemical Properties Analysis
Tris[4’-(2-thienyl)-4-biphenylyl]amine is a solid at 20°C . It appears as a white to yellow to green powder or crystal . The melting point is 272°C .Scientific Research Applications
1. Photoinitiators in Polymerization Processes
Tris[4'-(2-thienyl)-4-biphenylyl]amine derivatives have been developed as efficient photoinitiators for radical and cationic polymerizations. They demonstrate significant photoinitiating abilities under near-UV and visible light-emitting diodes (LEDs), outperforming traditional commercial photoinitiators in polymerization efficiencies and overcoming oxygen inhibition. Their use in the polymerization of epoxides and (meth)acrylates showcases their potential in materials science and industrial applications (Zhang et al., 2015).
2. Iodine Adsorption and Environmental Applications
Poly{tris[4-(2-thienyl)phenyl]amine} and its derivatives demonstrate remarkable efficiency in iodine capture. Their structural properties, such as high porosity and extended π-conjugation, make them ideal for environmental applications, particularly in addressing iodine-related environmental issues (Geng et al., 2018).
3. Hole Transport and Electronic Applications
Tris[4-(2-thienyl)phenyl]amine exhibits photo- and electro-active properties, making it a suitable material for developing amorphous molecular materials. Its ability to form an amorphous glass and exhibit polymorphism, along with significant hole drift mobility, positions it as a promising candidate for electronic and photoelectronic devices (Sam et al., 1997).
4. Electrochromic Devices
Tris[4-(2-thienyl)phenyl]amine-based polymers are used in electrochromic devices. These polymers display high optical contrast and rapid response times, indicating their potential in developing advanced electrochromic materials and devices (Cheng et al., 2012).
5. Organic/Inorganic Hybrid Interfaces
The combination of poly(tris(4-(2-Thienyl)phenyl)amine) with amorphous CdS nanoparticles creates organic/inorganic interfaces with promising photoelectrochemical properties. This assembly suggests potential applications in solar energy conversion and photocatalytic processes (Kasem et al., 2016).
Mechanism of Action
Target of Action
Tris[4’-(2-thienyl)-4-biphenylyl]amine is primarily used in the field of material science, particularly in the development of electronic materials . It serves as a key component in the fabrication of Organic Light Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs) . Its primary targets are therefore the electronic pathways within these devices.
Mode of Action
The compound interacts with its targets by facilitating electron transport. As a hole-transporting material (HTM) in OLEDs and a donor material in OPVs, it plays a crucial role in the movement of charge carriers .
Biochemical Pathways
It contributes to the overall efficiency of these devices by enhancing charge transport .
Pharmacokinetics
Its properties such as purity, molecular weight, and melting point are critical for its function in electronic devices .
Result of Action
The use of Tris[4’-(2-thienyl)-4-biphenylyl]amine in electronic devices results in enhanced performance. In OLEDs, it improves light emission, while in OPVs, it enhances solar energy conversion .
Properties
IUPAC Name |
4-(4-thiophen-2-ylphenyl)-N,N-bis[4-(4-thiophen-2-ylphenyl)phenyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H33NS3/c1-4-46(50-31-1)40-13-7-34(8-14-40)37-19-25-43(26-20-37)49(44-27-21-38(22-28-44)35-9-15-41(16-10-35)47-5-2-32-51-47)45-29-23-39(24-30-45)36-11-17-42(18-12-36)48-6-3-33-52-48/h1-33H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STWJEWBEHUGXTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)N(C4=CC=C(C=C4)C5=CC=C(C=C5)C6=CC=CS6)C7=CC=C(C=C7)C8=CC=C(C=C8)C9=CC=CS9 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H33NS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
720.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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